1,1'-Biphenyl, 4-(1-azido-1-methylethyl)-

• CAS No.: 51677-40-8
• Molecular Formula: C15H15N3
• Molecular Weight: 237.30 g/mol
• IUPAC Name: 1-(2-azidopropan-2-yl)-4-phenylbenzene
• InChI: InChI=1S/C15H15N3/c1-15(2,17-18-16)14-10-8-13(9-11-14)12-6-4-3-5-7-12/h3-11H,1-2H3
• InChI Key: YRFZIXOWWQQFJH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)C2=CC=CC=C2)N=[N+]=[N-]

Description

1,1'-Biphenyl, 4-(1-azido-1-methylethyl)- is a biphenyl derivative featuring an azido-functionalized methylethyl group at the para position of one phenyl ring. The azide group (-N₃) imparts high reactivity, making this compound valuable in click chemistry, polymer synthesis, and pharmaceutical intermediates. Its structure combines the rigidity of the biphenyl backbone with the energy-rich azide moiety, which enables cycloaddition reactions (e.g., with alkynes) for applications in bioconjugation and materials science.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Functional Group Variations

The primary structural analogs of 1,1'-Biphenyl, 4-(1-azido-1-methylethyl)- include biphenyl derivatives with substituents at analogous positions but differing in functional groups. A notable example is [1,1'-Biphenyl]-2-carboxylic acid, 4-(1-methylethyl)- (CAS 537715-96-1) . Key differences include:

• Functional Groups : The target compound has an azide group, whereas the analog substitutes a carboxylic acid (-COOH) at position 2 and an isopropyl group (-CH(CH₃)₂) at position 3.
• Reactivity : The azide group enables rapid cycloaddition reactions, while the carboxylic acid group facilitates hydrogen bonding and acid-base interactions.
• Steric Effects : The methylethyl group in the target compound introduces steric hindrance, but the isopropyl group in the analog may impose greater bulk.

Molecular and Empirical Formula Comparison

Compound	Molecular Formula	Key Functional Groups	Reactivity Profile
1,1'-Biphenyl, 4-(1-azido-1-methylethyl)-	C₁₆H₁₅N₃	Azide (-N₃), methylethyl	High (click chemistry, explosives)
[1,1'-Biphenyl]-2-carboxylic acid, 4-(1-methylethyl)-	C₁₈H₁₈O₂	Carboxylic acid (-COOH), isopropyl	Moderate (hydrogen bonding, acidity)

Research Findings and Limitations

• Contradictions and Gaps : The available evidence lacks quantitative data (e.g., spectroscopic, thermodynamic) for direct comparison. For instance, describes a structurally unrelated sodium-containing complex, highlighting the need to consult specialized databases or journals for precise metrics .